Cas no 1638768-75-8 (5-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid)

• Product Name: 5-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• CAS No: 1638768-75-8
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5275732
• Update Time: 2026-03-09

5-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid

• Inchi： 1S/C9H8N2O2/c1-5-4-6-2-3-10-8(6)11-7(5)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： GCDCOGJDARATJW-UHFFFAOYSA-N
• SMILES： C12NC=CC1=CC(C)=C(C(O)=O)N=2

Additional information on 5-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid

Comprehensive Overview of 5-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid (CAS No. 1638768-75-8)

5-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid (CAS No. 1638768-75-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a pyrrolopyridine derivative, is a key intermediate in the synthesis of various bioactive molecules. Its molecular formula is C9H8N2O2, and it features a fused pyrrole and pyridine ring system, which is a common motif in many drug candidates. The presence of a carboxylic acid group at the 6-position and a methyl group at the 5-position enhances its reactivity and potential for further functionalization.

In recent years, the demand for 5-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid has increased due to its applications in the development of kinase inhibitors and antiviral agents. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, especially in oncology and infectious diseases. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a valuable tool in medicinal chemistry. Additionally, its low toxicity profile and high stability under physiological conditions further contribute to its appeal.

One of the most frequently asked questions about 5-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid is its synthesis and purification methods. The compound can be prepared through multi-step organic reactions, including cyclization and oxidation processes, starting from readily available precursors. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity and accurate characterization. The growing interest in green chemistry has also led to the exploration of eco-friendly synthesis routes, minimizing waste and energy consumption.

The versatility of 5-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid extends beyond pharmaceuticals. It is also being investigated for its potential in material science, particularly in the design of organic semiconductors and fluorescent probes. Its conjugated ring system and electron-rich nature make it suitable for applications in optoelectronic devices. Furthermore, the compound's biodegradability aligns with the increasing focus on sustainable and environmentally friendly materials.

Another hot topic surrounding 5-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid is its role in drug discovery and high-throughput screening. With the rise of artificial intelligence and machine learning in chemistry, researchers are leveraging computational tools to predict the compound's interactions with biological targets. This approach accelerates the identification of potential drug candidates and reduces the time and cost associated with traditional trial-and-error methods. The compound's structural diversity and modifiable functional groups make it an ideal candidate for such studies.

In conclusion, 5-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid (CAS No. 1638768-75-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties, combined with the growing demand for innovative solutions in these fields, underscore its importance in modern research. As scientists continue to explore its potential, this compound is poised to play a pivotal role in advancing drug development and sustainable technologies.